Cas no 1404638-93-2 (2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid
• CAS No: 1404638-93-2
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• CID: 6209185
• PubChem ID: 64146578
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid
• EN300-1071901
• AKOS013464930
• 1404638-93-2
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-(2-chlorophenyl)acetic acid

• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-7-5-6-8-10(9)15/h5-8,11H,1-4H3,(H,17,18)
• InChI Key： SEIUXBJUGGVFEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.0924357g/mol
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid

Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid (CAS No. 1404638-93-2)

2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1404638-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a combination of protective groups, amino functionalities, and aromatic substituents. The presence of these elements not only makes it a versatile intermediate in synthetic chemistry but also opens up possibilities for its application in the development of novel therapeutic agents.

The structure of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid features a central acetic acid moiety substituted with a tert-butoxy carbonyl (Boc) group and an N-methylamino side chain. Additionally, the aromatic ring is attached at the alpha position relative to the carboxylic acid, with a chlorine atom at the para position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization.

In recent years, there has been growing interest in the development of bioactive molecules that incorporate both protective groups and bioisosteric replacements to enhance drug-like properties. The Boc group, for instance, is widely used in peptide synthesis as an amino acid protecting group due to its stability under basic conditions and ease of removal under acidic conditions. Similarly, the methylamino side chain can serve as a precursor for introducing more complex functionalities, such as amides or ureas, which are common motifs in drug design.

The 2-chlorophenyl substituent adds another layer of complexity to the molecule. Chlorophenyl groups are known to influence both the solubility and metabolic stability of pharmaceutical compounds. In particular, they can enhance binding affinity to biological targets by introducing hydrophobic interactions and electronic effects. This makes 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid a promising scaffold for designing small-molecule inhibitors or modulators.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors, particularly those targeting serine proteases. Proteases play crucial roles in various biological processes, including inflammation, blood clotting, and cancer progression. Therefore, inhibitors of these enzymes have become a major focus in drug discovery efforts. The structural features of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid, such as its amino acid-like backbone and aromatic substitution pattern, make it an excellent candidate for designing protease inhibitors with high specificity and potency.

Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various serine proteases, including chymotrypsin-like enzymes found in cancer cells. The Boc-protected amino group allows for selective functionalization without interfering with other reactive sites on the molecule. Once the protective group is removed post-synthesis, further modifications can be introduced to optimize binding interactions with the target protease.

Another area where this compound shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and oxidative stress. Small molecules that can modulate protein folding or reduce oxidative damage have potential therapeutic benefits. The structural framework of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid could be modified to develop compounds that interact with specific targets involved in these pathologies.

The chlorophenyl ring may also contribute to antioxidant properties by stabilizing reactive oxygen species or by influencing redox signaling pathways. This dual functionality makes it an intriguing candidate for designing multifunctional therapeutics that address both protein misfolding and oxidative stress simultaneously.

In addition to its applications in drug discovery, this compound has potential uses in chemical biology research as a tool compound for studying enzyme mechanisms or as a precursor for synthesizing labeled probes. Its well-defined structure and reactivity make it suitable for use in biochemical assays where precise control over functional groups is essential.

The synthesis of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid typically involves multi-step organic reactions starting from commercially available precursors such as 2-chlorobenzoyl chloride and methylamine hydrochloride. The introduction of the Boc group requires careful control of reaction conditions to ensure regioselectivity and high yield. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of this compound with biological targets. Molecular docking studies suggest that it can interact with proteases through its aromatic ring and amino functional groups, providing insights into its mechanism of action. These computational approaches complement experimental efforts by predicting binding affinities and optimizing lead structures before costly wet-lab synthesis.

The future directions for research on this compound include exploring its derivatives for improved pharmacokinetic properties or enhanced bioactivity against specific disease targets. By leveraging structure-activity relationship (SAR) studies, researchers can fine-tune the molecular architecture to achieve desired therapeutic effects while minimizing off-target interactions.

In conclusion, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-(2-chlorophenyl)acetic acid (CAS No. 1404638-93-2) represents a versatile intermediate with significant potential in pharmaceutical development and chemical biology research. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases while offering opportunities for further functionalization through synthetic chemistry approaches.